Cas no 324774-29-0 (2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate)

2-(4-Chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a 4-chlorophenyl ketone moiety and a piperidine sulfonyl group. Its molecular structure combines electrophilic and nucleophilic reactivity sites, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the sulfonamide group enhances its potential as a precursor for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The chlorophenyl and piperidine substituents contribute to its lipophilicity, aiding in membrane permeability for drug delivery applications. This compound is typically handled under controlled conditions due to its reactivity.
2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate structure
324774-29-0 structure
Product Name:2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate
CAS No:324774-29-0
MF:C20H20ClNO5S
MW:421.894503593445
CID:5014711
Update Time:2025-10-22

2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidin-1-ylsulfonyl)benzoate
    • Oprea1_234138
    • Oprea1_541659
    • STK806709
    • ST50775893
    • 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidylsulfonyl)benzoate
    • 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate
    • Inchi: 1S/C20H20ClNO5S/c21-17-8-4-15(5-9-17)19(23)14-27-20(24)16-6-10-18(11-7-16)28(25,26)22-12-2-1-3-13-22/h4-11H,1-3,12-14H2
    • InChI Key: CLNJVKMKOFRGTO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(COC(C1C=CC(=CC=1)S(N1CCCCC1)(=O)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 640
  • XLogP3: 3.8
  • Topological Polar Surface Area: 89.1

2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate Pricemore >>

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Additional information on 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate

Research Briefing on 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate (CAS: 324774-29-0)

The compound 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate (CAS: 324774-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate as a promising scaffold for drug development. The compound's unique structural features, including the piperidine-1-sulfonyl and 4-chlorophenyl moieties, contribute to its bioactivity. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory and immunomodulatory therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated a high affinity and selectivity, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate exhibited cytotoxic effects against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways, although further in vivo studies are required to confirm these findings.

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate has also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an efficient and scalable synthetic route, highlighting the use of green chemistry principles to minimize environmental impact. The optimized procedure achieved a high yield and purity, which is critical for subsequent pharmacological evaluations.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Additionally, toxicological assessments are essential to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(4-chlorophenyl)-2-oxoethyl 4-(piperidine-1-sulfonyl)benzoate represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential in anti-inflammatory and anticancer therapies underscores the importance of continued research. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in preclinical models to pave the way for clinical development.

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